Cas no 625-45-6 (2-Methoxyacetic acid)

• Product Name: 2-Methoxyacetic acid
• CAS No: 625-45-6
• MF: C₃H₆O₃
• MW: 90.0779414176941
• MDL: MFCD00004308
• CID: 39172
• PubChem ID: 12251
• Update Time: 2025-04-18

2-Methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxyacetic acid
• Methoxyactic acid
• 2-methoxyacetic
• CH3OCH2COOH
• Glycollicacid,methylether methoxy-aceticaci
• Methoxyethanoic acid
• Methylglycolicacid
• RARECHEM AL BO 0106
• METHOXYACETIC ACID
• Methoxyacetic Acetic acid, methoxy- Methoxyacetlc acid
• Methoxyessigsure
• NSC 7300
• Aceticacid, methoxy- (6CI,7CI,8CI,9CI)
• CAS-625-45-6
• BRN 0635800
• NCGC00090747-01
• NCGC00090747-03
• EN300-20233
• NCGC00257369-01
• NSC-7300
• STR04664
• F11T1H7Q7W
• EINECS 210-894-6
• alpha-methoxyacetic acid
• 2-METHOXY-D3-ACETIC ACID
• 2-methoxy-acetic acid
• FT-0628304
• Methoxyacetic acid (ACD/Name 4.0)
• AKOS000119404
• methoxy-acetic acid
• M0827
• CHEBI:132098
• Q20054532
• methoxy acetic acid
• Methoxyacetic acid, analytical reference material
• CS-W020123
• 2-MethoxyaceticAcid
• NCGC00259120-01
• F2191-0090
• NS00009545
• EC 210-894-6
• AMY4059
• NCGC00090747-02
• DTXSID1031591
• AI3-24152
• MFCD00004308
• DTXCID9011591
• Acetic acid, methoxy-
• (methyloxy)acetic acid
• Methoxyacetic acid, 98%
• HY-Y1009
• Tox21_201571
• Tox21_303516
• 2-methoxy acetic acid
• Z104477404
• J-509848
• UNII-F11T1H7Q7W
• InChI=1/C3H6O3/c1-6-2-3(4)5/h2H2,1H3,(H,4,5
• D77874
• CHEMBL1697714
• NSC7300
• CCG-352130
• 625-45-6
• Methoxyacetlc acid
• CCRIS 6518
• Acetic acid, 2-methoxy-
• GLYCOLLIC ACID, METHYL ETHER
• Acetic acid, 2methoxy
• methoxyethanoate
• acetic acid, methoxy
• 2methoxyacetic acid
• METHYL GLYCOLIC ACID
• AAA62545
• 210-894-6

• MDL： MFCD00004308
• Inchi： 1S/C3H6O3/c1-6-2-3(4)5/h2H2,1H3,(H,4,5)
• InChI Key： RMIODHQZRUFFFF-UHFFFAOYSA-N
• SMILES： COCC(=O)O
• BRN： 635800

Computed Properties

• Exact Mass: 90.03170
• Monoisotopic Mass: 90.031694
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 50
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.174 g/mL at 25 °C(lit.)
• Melting Point: 7-9 °C (lit.)
• Boiling Point: 202-204 °C(lit.)
• Flash Point: Fahrenheit: 249.8 ° f < br / > Celsius: 121 ° C < br / >
• Refractive Index: n20/D 1.417(lit.)
• PH: 1.6 (100g/l, H2O)
• Water Partition Coefficient: Soluble
• PSA: 46.53000
• LogP: -0.28260
• Sensitiveness: Hygroscopic
• FEMA: 3536
• Solubility: It is miscible with water.

2-Methoxyacetic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H290-H302-H314-H360-H371
• Warning Statement： P201-P202-P234-P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P308+P311-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：1
• Hazard Category Code： 60-61-22-34
• Safety Instruction： S53-S45
• FLUKA BRAND F CODES：10-21
• RTECS：AI8650000
• Hazardous Material Identification：
• TSCA：Yes
• PackingGroup：II
• Safety Term：8
• HazardClass：8
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Hazard Level：8
• Packing Group：II
• Packing Group：II
• Risk Phrases：R22; R34; R60; R61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-Methoxyacetic acid

2-Methoxyacetic Acid (CAS No. 625-45-6): Properties, Applications, and Industry Insights

2-Methoxyacetic acid (CAS No. 625-45-6) is an organic compound belonging to the class of carboxylic acids with an ether functional group. This versatile chemical has garnered significant attention in various industrial and research applications due to its unique properties. The methoxyacetic acid structure combines a carboxylic acid group with a methoxy substituent, making it valuable for synthesis and formulation purposes.

The physical properties of 2-methoxyacetic acid include a molecular weight of 90.08 g/mol and a clear, colorless liquid appearance at room temperature. Its solubility in water and organic solvents makes it particularly useful in formulations requiring compatibility with both polar and non-polar systems. Researchers often explore 2-methoxyacetic acid solubility characteristics when developing new chemical processes or pharmaceutical intermediates.

In the pharmaceutical industry, 2-methoxyacetic acid uses include serving as a building block for drug synthesis. Its molecular structure allows for modifications that can lead to biologically active compounds. Recent studies have investigated its potential in creating novel methoxyacetic acid derivatives with improved therapeutic profiles, particularly in addressing current healthcare challenges.

The chemical's application extends to the agrochemical sector, where it functions as an intermediate in the production of crop protection agents. With growing global focus on sustainable agriculture, the demand for specialized intermediates like 2-methoxyacetic acid has increased. Manufacturers are exploring more efficient synthesis methods for 625-45-6 to meet this rising demand while maintaining cost-effectiveness.

From an industrial perspective, 2-methoxyacetic acid production involves several synthetic routes, with manufacturers constantly optimizing processes for better yield and purity. The compound's CAS 625-45-6 specifications typically require high purity levels, especially when intended for pharmaceutical applications. Quality control measures ensure the final product meets stringent industry standards.

Environmental considerations have become increasingly important in chemical manufacturing. The biodegradability of 2-methoxyacetic acid has been studied as part of environmental impact assessments. While generally considered to have moderate environmental persistence, proper handling and disposal procedures are recommended to minimize ecological impact, aligning with current green chemistry initiatives.

In material science, researchers have explored 2-methoxyacetic acid applications in polymer modification and specialty coatings. Its dual functionality allows it to act as both a reactant and a modifier in various material systems. These innovations contribute to developments in advanced materials for electronics, packaging, and other high-tech applications.

The global market for 2-methoxyacetic acid has shown steady growth, driven by demand from end-use industries. Market analysts track CAS 625-45-6 price trends and supply chain dynamics to provide insights for industry stakeholders. Regional production capacities and trade patterns significantly influence market availability and pricing structures.

Safety considerations for handling 2-methoxyacetic acid include standard laboratory precautions for carboxylic acids. While not classified as highly hazardous, proper personal protective equipment is recommended during handling. Material safety data sheets provide detailed guidance on 2-methoxyacetic acid handling precautions for industrial and laboratory settings.

Analytical characterization of 2-methoxyacetic acid typically involves techniques such as gas chromatography, mass spectrometry, and NMR spectroscopy. These methods verify the compound's identity and purity, with CAS 625-45-6 analysis being crucial for quality assurance in commercial products. Advanced analytical methods continue to improve detection limits and accuracy.

Recent scientific literature has highlighted novel research directions involving 2-methoxyacetic acid derivatives. These include potential applications in renewable energy systems and as components in advanced battery technologies. Such innovations align with current global priorities in sustainable energy solutions and technological advancement.

Storage recommendations for 2-methoxyacetic acid emphasize keeping the compound in tightly sealed containers away from strong oxidizing agents. Proper storage conditions maintain product stability and prevent degradation. Industry best practices for 625-45-6 storage help ensure long-term quality preservation.

Regulatory status of 2-methoxyacetic acid varies by region, with most jurisdictions requiring standard chemical safety documentation. Manufacturers and distributors must stay informed about evolving CAS 625-45-6 regulations to ensure compliance with international chemical management frameworks.

The future outlook for 2-methoxyacetic acid appears positive, with potential growth in both traditional and emerging applications. Continued research into its chemical properties and novel uses will likely expand its industrial relevance. As sustainable chemistry practices evolve, 2-methoxyacetic acid production methods may incorporate greener synthetic approaches.

For researchers and industry professionals seeking detailed technical information, the 2-methoxyacetic acid SDS (Safety Data Sheet) provides comprehensive data on physical-chemical properties, handling, and regulatory information. These documents are essential references for safe and effective use of this chemical compound in various applications.